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Compound of Interest

Compound Name: 4-Ethylheptanoic acid

Cat. No.: B3046924

Fatty acids are fundamental building blocks of lipids and play crucial roles in cellular structure,
energy metabolism, and signaling. While straight-chain fatty acids are more common,
branched-chain fatty acids (BCFAS) represent a significant class of lipids with unique structural
and functional properties. BCFAs, characterized by one or more alkyl branches on the main
carbon skeleton, are consumed daily through foods like dairy products, meat, and fish.[1][2]

Emerging research has revealed that BCFAs are not merely structural components but possess
a wide range of bioactive properties, including anti-inflammatory, anti-cancer, and
neuroprotective actions.[3] They have been shown to modulate lipid metabolism and gut
microbiota, suggesting their potential in addressing metabolic disorders.[4] 4-Ethylheptanoic
acid (C9H1802) is a member of this intriguing class. Understanding its structural isomers is
critical for elucidating structure-activity relationships and for the rational design of novel
therapeutic agents.

Structural Isomers of 4-Ethylheptanoic Acid

Structural isomers share the same molecular formula (C9H1802) but differ in the connectivity
of their atoms. For nonanoic acid, the straight-chain counterpart of 4-ethylheptanoic acid, this
iIsomerism primarily involves variations in the carbon skeleton (chain and positional isomerism).
Below is a systematic classification of the key carboxylic acid isomers.
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Figure 1: Logical classification of C9H1802 carboxylic acid isomers.

A non-exhaustive list of representative structural isomers is presented in Table 1. The sheer
number of possible branching patterns makes a complete enumeration impractical for this
guide.

Table 1: Representative Structural Isomers of 4-Ethylheptanoic Acid (C9H1802 Carboxylic
Acids)
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IUPAC Name Chain Type Branch Type
Nonanoic acid Straight None
2-Methyloctanoic acid Branched Methyl
3-Methyloctanoic acid Branched Methyl
4-Methyloctanoic acid Branched Methyl
7-Methyloctanoic acid Branched Methyl
2-Ethylheptanoic acid Branched Ethyl
3-Ethylheptanoic acid Branched Ethyl
4-Ethylheptanoic acid Branched Ethyl
2-Propylhexanoic acid Branched Propyl
2,2-Dimethylheptanoic acid Branched Dimethyl
3,5-Dimethylheptanoic acid Branched Dimethyl

Physicochemical Properties

Quantitative experimental data for most branched isomers of nonanoic acid are scarce in the
literature. The majority of available data pertains to the straight-chain isomer, nonanoic acid
(also known as pelargonic acid). Table 2 summarizes these properties, which serve as a
baseline for estimating the characteristics of its branched counterparts. Generally, branching in
the carbon chain tends to lower the melting and boiling points compared to the straight-chain
equivalent due to reduced efficiency of crystal lattice packing and weaker van der Waals
forces.[5]

Table 2: Physicochemical Data for Nonanoic Acid and its Isomers
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Property Nonanoic Acid 4-Ethylheptanoic Acid
Molecular Formula C9H1802[6] C9H1802[7][8]

Molar Mass 158.24 g/mol [6] 158.24 g/mol [9]

Melting Point 12.5 °C[6][10] Data not available
Boiling Point 254 °C[6][10] Data not available
Density 0.900 g/cm?3[6] Data not available

Water Solubility 0.3 g/L (low)[6] Predicted to be low
Acidity (pKa) 4.96[6] Data not available

LogP 3.42[11] 3.0 (Predicted)[7]

CAS Number 112-05-0[6] 132735-95-6[8]

Biological Activity and Potential Signhaling Pathways

While specific studies on 4-ethylheptanoic acid are limited, the broader class of BCFAs has
been associated with significant biological activities. Research in cellular and animal models
has highlighted their potential as anti-cancer, lipid-lowering, anti-inflammatory, and
neuroprotective agents.[3] BCFAs are known to be incorporated into bacterial cell membranes,
where they regulate fluidity and permeability.[2] In humans, they are believed to influence
metabolic pathways and immune responses.

The diagram below illustrates the range of biological effects attributed to BCFAs as a class. It is
important to note that these are general activities, and the specific effect of each isomer may
vary.
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Reported Biological Activities
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Generalized Malonic Ester Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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